Cas no 61797-92-0 (Dodecanamide, N-[2-[4-(1-oxododecyl)-1-piperazinyl]ethyl]-)

Dodecanamide, N-[2-[4-(1-oxododecyl)-1-piperazinyl]ethyl]- structure
61797-92-0 structure
Product Name:Dodecanamide, N-[2-[4-(1-oxododecyl)-1-piperazinyl]ethyl]-
CAS No:61797-92-0
MF:C30H59N3O2
MW:493.80836892128
CID:465837
PubChem ID:3564420
Update Time:2025-04-19

Dodecanamide, N-[2-[4-(1-oxododecyl)-1-piperazinyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Dodecanamide, N-[2-[4-(1-oxododecyl)-1-piperazinyl]ethyl]-
    • N-[2-(4-dodecanoylpiperazin-1-yl)ethyl]dodecanamide
    • AKOS003884693
    • DTXSID80393700
    • 61797-92-0
    • Inchi: 1S/C30H59N3O2/c1-3-5-7-9-11-13-15-17-19-21-29(34)31-23-24-32-25-27-33(28-26-32)30(35)22-20-18-16-14-12-10-8-6-4-2/h3-28H2,1-2H3,(H,31,34)
    • InChI Key: CZTIRIURWPRHHS-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCC)N1CCN(CCNC(CCCCCCCCCCC)=O)CC1

Computed Properties

  • Exact Mass: 493.46107
  • Monoisotopic Mass: 493.46072813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 23
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.65
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